Cas no 5744-51-4 (Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 5744-51-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00085071
• CID: 375111
• PubChem ID: 138577
• Update Time: 2025-04-19

Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate
• Ethyl 1,5-Dimethylpyrazole-3-carboxylate
• 1,5-DIMETHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 1H-Pyrazole-3-carboxylicacid, 1,5-dimethyl-, ethyl ester
• 1,5-Dimethylpyrazole-3-carboxylic Acid Ethyl Ester
• 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• FT-0625832
• SY019793
• TD8045
• Maybridge1_008890
• E1002
• 3-(N,N-DICYANOETHYL)AMINOACETANILIDE
• DTXSID50206055
• CS-W002351
• 1,5-dimethyl-3-ethoxycarbonylpyrazole
• SS-3184
• EN300-252575
• 5744-51-4
• AC-28097
• A8187
• AM808060
• Ethyl-1,5-dimethylpyrazole-3-carboxylate
• OJPXVXXMBWKEAT-UHFFFAOYSA-N
• J-520512
• MFCD00085071
• HMS566M02
• ethyl1,5-dimethyl-1H-pyrazole-3-carboxylate
• SCHEMBL1233517
• AKOS000307990
• 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-, ethyl ester
• SDCCGMLS-0066258.P001
• Z796924726
• PB20908
• HY-W002351
• STK301581
• ALBB-014300
• DB-013394
• BBL008588

• MDL： MFCD00085071
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-5-6(2)10(3)9-7/h5H,4H2,1-3H3
• InChI Key： OJPXVXXMBWKEAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Molecular Weight: 168.19
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 119°C/0.5mmHg(lit.)
• Flash Point: 110.3±21.8 ºC,
• Refractive Index: 1.521
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 44.12000
• LogP: 0.90520

Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds